Cas no 874440-83-2 (ethyl 2-fluoro-2-(piperidin-4-yl)acetate)
Ethyl 2-fluoro-2-(piperidin-4-yl)acetate is a fluorinated ester derivative incorporating a piperidine moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both fluorine and a piperidine ring enhances its reactivity and potential as a building block for bioactive molecules. Its structural features allow for selective modifications, enabling applications in drug discovery, particularly in the development of CNS-targeting compounds and enzyme inhibitors. The ethyl ester group offers improved solubility and handling properties, facilitating further derivatization. This compound is valued for its synthetic flexibility and potential in creating novel fluorinated analogs with enhanced metabolic stability and binding affinity.
874440-83-2 structure
Product Name:ethyl 2-fluoro-2-(piperidin-4-yl)acetate
CAS No:874440-83-2
MF:C9H16FNO2
MW:189.227246284485
CID:5242078
PubChem ID:121438698
Update Time:2025-06-07
ethyl 2-fluoro-2-(piperidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidineacetic acid, α-fluoro-, ethyl ester
- Ethyl 2-fluoro-2-(piperidin-4-yl)acetate
- ethyl 2-fluoro-2-(piperidin-4-yl)acetate
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- Inchi: 1S/C9H16FNO2/c1-2-13-9(12)8(10)7-3-5-11-6-4-7/h7-8,11H,2-6H2,1H3
- InChI Key: VGJHLWRACUHLKO-UHFFFAOYSA-N
- SMILES: C(C1CCNCC1)(F)C(=O)OCC
ethyl 2-fluoro-2-(piperidin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-298293-0.05g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-298293-0.1g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-298293-0.25g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-298293-0.5g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-298293-1.0g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-298293-2.5g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-298293-5.0g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-298293-10.0g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 | |
| Enamine | EN300-298293-1g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 1g |
$770.0 | 2023-09-06 | ||
| Enamine | EN300-298293-5g |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate |
874440-83-2 | 5g |
$2235.0 | 2023-09-06 |
ethyl 2-fluoro-2-(piperidin-4-yl)acetate Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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